Cas no 34300-94-2 (3-Mercapto-3-methyl-1-butanol)

• Product Name: 3-Mercapto-3-methyl-1-butanol
• CAS No: 34300-94-2
• MF: C₅H₁₂OS
• MW: 120.213180541992
• MDL: MFCD00101881
• CID: 315293
• PubChem ID: 520682
• Update Time: 2025-11-02

3-Mercapto-3-methyl-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,3-mercapto-3-methyl-
• 3-Mercapto-3-methylbutan-1-ol
• 3-Mercapto-3-methyl-1-butanol
• 3-methyl-3-sulfanylbutan-1-ol
• 3-Mercapto-3-methylbutanol
• 3-methyl-3-mercapto-butanol
• 3-Methyl-3-sulfanyl-1-butanol
• 3-methyl-3-sulfanyl-butan-1-ol
• 3-sulfanyl-3-methylbutan-1-ol
• 1-Butanol, 3-mercapto-3-methyl-
• 3-Mercapto-3-methyl butyl alcohol
• 3-mercapto-3-methyl-butan-1-ol
• 3-Methyl-3-sulfanylbutanol-1-ol
• GBCGIJAYTBMFHI-UHFFFAOYSA-N
• 1RF3LN9685
• FEMA no. 3854
• 3-Mercapto-3-methyl-1-butanol [FHFI]
• 3-mercapto-3-methyl butanol
• FEMA 3854

• MDL： MFCD00101881
• Inchi： 1S/C5H12OS/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3
• InChI Key： GBCGIJAYTBMFHI-UHFFFAOYSA-N
• SMILES： CC(CCO)(S)C

Computed Properties

• Exact Mass: 120.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Topological Polar Surface Area: 21.2

Experimental Properties

• Density: 0.985 g/mL at 20 °C
• Boiling Point: 90°C/17mmHg(lit.)
• Flash Point: 69 ºC
• Refractive Index: n20/D 1.480
• PSA: 59.03000
• LogP: 1.07720
• FEMA: 3854 | 3-MERCAPTO-3-METHYL-1-BUTANOL

3-Mercapto-3-methyl-1-butanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：0-10°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols
• Other Chemical Reagents

Additional information on 3-Mercapto-3-methyl-1-butanol

3-Mercapto-3-methyl-1-butanol (CAS No. 34300-94-2): A Versatile Sulfur-Containing Flavor and Fragrance Compound

3-Mercapto-3-methyl-1-butanol (CAS No. 34300-94-2), often referred to as MMB in the industry, is a unique sulfur-containing organic compound that has gained significant attention in the flavor and fragrance sectors. With its distinctive fruity, tropical, and slightly sulfury aroma, this compound has become a valuable ingredient in various applications, from food flavorings to perfume formulations.

The molecular structure of 3-mercapto-3-methyl-1-butanol features both a thiol (-SH) group and a hydroxyl (-OH) group, which contribute to its interesting chemical properties and reactivity. This sulfur-alcohol compound is particularly known for its ability to enhance tropical fruit flavors such as passionfruit, grapefruit, and guava, making it a favorite among flavor chemists.

Recent trends in the food and beverage industry show growing consumer demand for exotic and tropical flavors, which has increased the relevance of compounds like MMB. Many product developers are searching for "how to create authentic tropical flavors" or "best sulfur compounds for fruity aromas," making this an opportune time to highlight the capabilities of 3-mercapto-3-methyl-1-butanol.

In perfumery applications, 3-mercapto-3-methyl-1-butanol offers a unique combination of freshness and complexity. Its ability to blend well with citrus and woody notes makes it valuable for creating modern, sophisticated fragrances. Perfumers often look for "sulfur notes in perfumery" or "how to add tropical nuances to fragrances," areas where this compound excels.

The synthesis of 3-mercapto-3-methyl-1-butanol typically involves the reaction of 3-methyl-3-buten-1-ol with hydrogen sulfide or other sulfur sources. Manufacturers are constantly improving production methods to meet the growing demand while maintaining high purity standards, as evidenced by searches for "high purity MMB production" and "sustainable synthesis of flavor compounds."

From a regulatory perspective, 3-mercapto-3-methyl-1-butanol is generally recognized as safe when used appropriately in flavor applications. It complies with major food safety regulations, including those from the FDA and EFSA, making it suitable for global markets. Quality control professionals frequently search for "food-grade sulfur flavor compounds" and "GRAS flavor ingredients," categories where this compound fits perfectly.

The market for specialty flavor compounds like MMB is experiencing steady growth, driven by the expanding functional beverage sector and premium fragrance markets. Industry analysts note particular interest in "flavor compounds for energy drinks" and "ingredients for niche perfumes," both areas where 3-mercapto-3-methyl-1-butanol can play a significant role.

When working with 3-mercapto-3-methyl-1-butanol, proper storage conditions are essential to maintain its quality. The compound should be kept in cool, dark conditions under an inert atmosphere to prevent oxidation. These handling requirements align with common industry searches for "best practices for storing thiol compounds" and "extending shelf life of flavor ingredients."

Innovative applications continue to emerge for 3-mercapto-3-methyl-1-butanol, including its use in plant-based meat alternatives to enhance savory notes and in functional fragrances designed for aromatherapy applications. These developments respond to market trends like "vegan flavor solutions" and "wellness-oriented perfumery," demonstrating the compound's versatility.

Quality specifications for 3-mercapto-3-methyl-1-butanol typically include parameters such as purity (usually ≥98%), specific gravity, and refractive index. Analytical techniques like GC-MS and HPLC are commonly used for verification, addressing common quality control questions about "how to analyze sulfur flavor compounds" and "testing methods for fragrance ingredients."

As consumer preferences evolve toward more authentic and natural-tasting flavors, 3-mercapto-3-methyl-1-butanol continues to gain importance. Its ability to provide realistic tropical fruit character at low concentrations makes it economically attractive for product developers searching for "cost-effective flavor solutions" and "high-impact aroma chemicals."

The future of 3-mercapto-3-methyl-1-butanol looks promising, with research exploring its potential in novel applications such as flavor encapsulation systems and controlled-release fragrance technologies. These innovations respond to industry demands for "advanced delivery systems for flavors" and "long-lasting fragrance compounds," positioning MMB as a compound with ongoing relevance in specialty chemical markets.